molecular formula DyO4V-5 B576947 Dysprosium vanadium tetraoxide CAS No. 13550-50-0

Dysprosium vanadium tetraoxide

Cat. No.: B576947
CAS No.: 13550-50-0
M. Wt: 277.438
InChI Key: AEZTYCCBIJMITO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dysprosium vanadium tetraoxide, also known as this compound, is a useful research compound. Its molecular formula is DyO4V-5 and its molecular weight is 277.438. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

13550-50-0

Molecular Formula

DyO4V-5

Molecular Weight

277.438

IUPAC Name

dysprosium(3+);oxygen(2-);vanadium

InChI

InChI=1S/Dy.4O.V/q+3;4*-2;

InChI Key

AEZTYCCBIJMITO-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[O-2].[V].[Dy+3]

Synonyms

dysprosium vanadium tetraoxide

Origin of Product

United States

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing dysprosium vanadium tetraoxide (DyVO₄) in laboratory settings?

  • Methodological Answer : DyVO₄ is typically synthesized via solid-state reactions or sol-gel methods. For solid-state synthesis, stoichiometric mixtures of dysprosium oxide (Dy₂O₃) and vanadium pentoxide (V₂O₅) are calcined at 800–1000°C under controlled atmospheres. Phase purity should be verified using X-ray diffraction (XRD), and reaction kinetics monitored via thermogravimetric analysis (TGA) . For sol-gel synthesis, precursors like ammonium metavanadate and dysprosium nitrate are dissolved in acidic solutions, followed by gelation and annealing. This method allows finer control over crystallite size and morphology .

Q. Which characterization techniques are critical for analyzing DyVO₄’s structural and electronic properties?

  • Methodological Answer :

  • XRD : To confirm crystallographic phase and lattice parameters.
  • Raman Spectroscopy : To identify vibrational modes linked to V–O and Dy–O bonds.
  • X-ray Photoelectron Spectroscopy (XPS) : To determine oxidation states of vanadium (e.g., V⁴⁺/V⁵⁺) and dysprosium (Dy³⁺).
  • Magnetic Susceptibility Measurements : To study DyVO₄’s paramagnetic or antiferromagnetic behavior at low temperatures (1.8–300 K) .
  • UV-Vis-NIR Spectroscopy : To assess optical bandgap and potential applications in photovoltaics .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported magnetic properties of DyVO₄?

  • Methodological Answer : Discrepancies in magnetic data (e.g., Néel temperature variations) often arise from differences in synthesis conditions or impurity phases. To address this:

  • Controlled Synthesis : Standardize oxygen partial pressure during annealing to minimize vanadium oxide subphases (e.g., V₆O₁₃) .
  • High-Resolution Neutron Diffraction : Use to refine magnetic structure models and detect subtle spin interactions.
  • Comparative Studies : Replicate prior experiments using identical synthesis parameters and characterization tools to isolate variables .

Q. What computational approaches are suitable for modeling DyVO₄’s electronic structure and catalytic activity?

  • Methodological Answer :

  • Density Functional Theory (DFT) : Calculate band structures, density of states (DOS), and surface energies. Include Hubbard-U corrections for accurate treatment of Dy 4f and V 3d orbitals .
  • Molecular Dynamics (MD) : Simulate ion migration pathways in DyVO₄ for battery electrode applications.
  • Machine Learning (ML) : Train models on existing experimental data to predict optimal doping strategies for enhancing catalytic performance (e.g., oxygen evolution reactions) .

Q. How should researchers design toxicity studies for DyVO₄, given its rare-earth and vanadium components?

  • Methodological Answer :

  • In Vitro Assays : Expose human cell lines (e.g., HEK293) to DyVO₄ nanoparticles and measure viability (MTT assay) and oxidative stress markers (ROS detection).
  • Environmental Impact : Use ICP-MS to quantify Dy and V leaching into aqueous systems under varying pH conditions .
  • Comparative Toxicity : Benchmark against established toxicity data for vanadium pentoxide (V₂O₅) and dysprosium chloride (DyCl₃) to isolate contributions from the DyVO₄ matrix .

Key Challenges and Recommendations

  • Synthesis Reproducibility : Variations in Dy³⁺ ionic radius and V⁴⁺/V⁵⁺ redox states necessitate strict atmospheric control (e.g., argon vs. air) during synthesis .
  • Data Standardization : Publish raw datasets (XRD, magnetic hysteresis) in open-access repositories to facilitate meta-analyses .
  • Safety Protocols : Adopt OSHA guidelines for handling vanadium compounds, including fume hood use and PPE, due to potential respiratory toxicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.